Cas no 2035018-83-6 ((E)-2-phenyl-N-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylethene-1-sulfonamide)

• Product Name: (E)-2-phenyl-N-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylethene-1-sulfonamide
• CAS No: 2035018-83-6
• MF: C₁₇H₁₇N₃O₂S₂
• MW: 359.465780973434
• CID: 6567628
• PubChem ID: 119102042
• Update Time: 2025-08-04

(E)-2-phenyl-N-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• (E)-2-phenyl-N-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylethene-1-sulfonamide
• 2035018-83-6
• (E)-2-phenyl-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl]ethene-1-sulfonamide
• (E)-N-(2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl)-2-phenylethenesulfonamide
• AKOS026702454
• F6519-4382
• (E)-2-phenyl-N-(2-pyrazol-1-yl-2-thiophen-2-ylethyl)ethenesulfonamide

• Inchi： 1S/C17H17N3O2S2/c21-24(22,13-9-15-6-2-1-3-7-15)19-14-16(17-8-4-12-23-17)20-11-5-10-18-20/h1-13,16,19H,14H2/b13-9+
• InChI Key： GHYAYZVDEQEZAF-UKTHLTGXSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NCC(C1=CC=CS1)N1C=CC=N1)(=O)=O

Computed Properties

• Exact Mass: 359.07621914g/mol
• Monoisotopic Mass: 359.07621914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 101Ų

Additional information on (E)-2-phenyl-N-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylethene-1-sulfonamide

(E)-2-phenyl-N-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylethene-1-sulfonamide: A Comprehensive Overview

The compound with CAS No 2035018-83-6, known as (E)-2-phenyl-N-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylethene-1-sulfonamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a phenyl group, a pyrazole ring, and a thiophene moiety, all connected through a sulfonamide functional group. The E configuration of the double bond in the ethene moiety adds to its structural complexity and functional diversity.

Recent studies have highlighted the importance of such multifunctional compounds in drug discovery and materials science. The presence of aromatic heterocycles like pyrazole and thiophene endows this molecule with interesting electronic properties, making it a promising candidate for applications in organic electronics. Additionally, the sulfonamide group is known for its ability to act as a bioisostere, which could be advantageous in medicinal chemistry for designing new drug candidates.

The synthesis of (E)-2-phenyl-N-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylethene-1-sulfonamide involves a series of carefully designed organic reactions. Researchers have employed methods such as Suzuki coupling, Stille coupling, and other cross-coupling reactions to assemble the various components of this molecule. The challenge lies in maintaining the stereochemistry at the double bond while ensuring high yields and purity. Recent advancements in catalytic asymmetric synthesis have provided new avenues for controlling the stereochemistry of such compounds.

In terms of applications, this compound has shown potential in the field of medicinal chemistry. The pyrazole ring is known to exhibit biological activity, particularly as a kinase inhibitor. The thiophene moiety adds further complexity to the molecule's pharmacokinetic profile, making it an interesting candidate for drug development. Furthermore, the sulfonamide group can act as a hydrogen bond donor or acceptor, enhancing its bioavailability and interaction with biological targets.

From a materials science perspective, this compound's electronic properties make it suitable for use in organic semiconductors and light-emitting diodes (OLEDs). The conjugated system formed by the phenyl, pyrazole, and thiophene groups facilitates charge transport and emission properties. Recent studies have demonstrated that such molecules can be incorporated into thin-film transistor (TFT) devices, showcasing their potential in next-generation electronic devices.

The combination of these functional groups also makes this compound an excellent candidate for supramolecular chemistry. The ability to form hydrogen bonds through the sulfonamide group allows for self-assembling structures, which could be utilized in creating nanomaterials with unique properties. Researchers are actively exploring these possibilities, with recent findings suggesting that such molecules can form stable supramolecular assemblies under specific conditions.

In conclusion, (E)-2-phenyl-N-2-(1H-pyrazol-1-yli)-2-(thiophen--yli)ethylethene--sulfonamide (CAS No 2035018--83--6) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in medicinal chemistry, materials science, and organic electronics. As ongoing studies continue to uncover new properties and applications, this compound is poised to play a significant role in advancing these fields.